Cas no 2548992-58-9 (2-(4,4-difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole)

• Product Name: 2-(4,4-difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole
• CAS No: 2548992-58-9
• MF: C₁₃H₁₄F₂N₂O₂S₂
• MW: 332.389267444611
• CID: 5311730
• PubChem ID: 154883453
• Update Time: 2025-10-15

2-(4,4-difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• AKOS040724994
• 2-(4,4-difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole
• 2548992-58-9
• F6755-2930
• 2-(4,4-Difluoro-1-piperidinyl)-4-(methylsulfonyl)benzothiazole

• Inchi： 1S/C13H14F2N2O2S2/c1-21(18,19)10-4-2-3-9-11(10)16-12(20-9)17-7-5-13(14,15)6-8-17/h2-4H,5-8H2,1H3
• InChI Key： GHDGBMOEBGCROB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(S(C)(=O)=O)=C2N=C1N1CCC(F)(F)CC1

Computed Properties

• Exact Mass: 332.04647636g/mol
• Monoisotopic Mass: 332.04647636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.3±60.0 °C(Predicted)
• pka: 1.71±0.10(Predicted)

Additional information on 2-(4,4-difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole

Comprehensive Overview of 2-(4,4-Difluoropiperidin-1-yl)-4-Methanesulfonyl-1,3-Benzothiazole (CAS No. 2548992-58-9)

2-(4,4-Difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole (CAS No. 2548992-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the benzothiazole class, which is known for its diverse biological activities. The presence of a difluoropiperidine moiety and a methanesulfonyl group enhances its reactivity and selectivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 2-(4,4-Difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole exemplifies this trend, as the difluoropiperidine group contributes to improved pharmacokinetic properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in oncology and neurology research.

The synthesis of 2-(4,4-Difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole involves multi-step organic reactions, including nucleophilic substitution and sulfonylation. Its CAS No. 2548992-58-9 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. The compound’s molecular weight and purity are critical parameters for its application in high-throughput screening and medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of 2-(4,4-difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole in drug discovery?" The answer lies in its versatility as a scaffold for designing novel therapeutics. Its benzothiazole core is often found in molecules with anti-inflammatory, antimicrobial, and anticancer properties. Additionally, the methanesulfonyl group can act as a hydrogen bond acceptor, enhancing interactions with biological targets.

Another trending topic is the role of fluorinated heterocycles in modern pharmaceuticals. 2-(4,4-Difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole aligns with this trend, as fluorine atoms are known to improve membrane permeability and reduce metabolic degradation. This makes the compound a promising candidate for developing central nervous system (CNS) drugs and anticancer agents.

From an industrial perspective, the compound’s stability under various conditions is a key advantage. It is compatible with common solvents like dimethyl sulfoxide (DMSO) and acetonitrile, which are widely used in formulation studies. Its CAS No. 2548992-58-9 is frequently referenced in patent literature, highlighting its commercial potential.

In conclusion, 2-(4,4-Difluoropiperidin-1-yl)-4-methanesulfonyl-1,3-benzothiazole (CAS No. 2548992-58-9) is a compound of significant interest in both academic and industrial research. Its structural complexity and functional groups make it a valuable tool for exploring new therapeutic avenues. As the scientific community continues to investigate fluorinated compounds and benzothiazole derivatives, this molecule is poised to play a pivotal role in advancing drug discovery and development.